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Compound of Interest

Compound Name:
2-Morpholinecarboxamide

hydrochloride

CAS No.: 1185296-76-7

Cat. No.: B1421197

Get Quote

Executive Summary
2-Morpholinecarboxamide hydrochloride (and its enantiomers) represents a privileged

scaffold in modern medicinal chemistry, particularly in the development of kinase inhibitors

(e.g., PI3K

/

) and CNS-active agents. Unlike its 4-substituted counterparts (ureas), the 2-carboxamide
moiety introduces a chiral center on the morpholine ring, offering a vector for specific hydrogen
bonding interactions within the ATP-binding pockets of enzymes while significantly enhancing
aqueous solubility and metabolic stability.

This guide details the technical discovery logic, focusing on the transition from chiral pool

precursors (Serine) to the final hydrochloride salt, emphasizing stereochemical retention and

scalable process chemistry.
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The 2-morpholinecarboxamide scaffold is not merely a solubilizing group; it is a

pharmacodynamic driver.

Chemical Name: 2-Morpholinecarboxamide hydrochloride

Molecular Formula:

[1]

Key Feature: The C2-chiral center. The (S)-enantiomer is frequently the bioactive conformer

in PI3K inhibitors, directing the morpholine oxygen to engage in critical hinge-region binding.

Pharmacophore Advantages
Property Mechanism of Action Impact on Drug Design

Solubility
Hydrophilic ether oxygen +

Amide H-bond donors

Reduces logD; improves oral

bioavailability.

Metabolic Stability
C2-substitution sterically

hinders N-dealkylation

Prolongs

(Half-life).

Target Binding
Directional H-bonding via

Amide
Increases potency/selectivity

(e.g., in kinase hinge regions).

Synthetic Discovery Pathways
The "discovery" of this molecule in a process context refers to the evolution from low-yielding

cyclizations to stereoselective synthesis. We present the two primary routes: the Chiral Pool

Route (Serine-derived) and the Industrial Cyclization Route.

Pathway A: The Serine "Chiral Pool" Route (High
Precision)
This is the preferred method for drug discovery campaigns requiring high enantiomeric excess

(ee > 98%).

Mechanism:
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Starting Material: L-Serine methyl ester.

N-Alkylation: Reaction with chloroacetyl chloride or glyoxal equivalents.

Cyclization: Intramolecular displacement to form the morpholine ring.

Amidation: Conversion of the ester to the primary amide.

Pathway B: The Industrial Resolution Route
Used for bulk production where cost is paramount, and chiral resolution (via tartaric acid) is

feasible.

Visualization: Synthesis Workflow
The following diagram illustrates the stereoselective synthesis logic from L-Serine.

L-Serine Methyl Ester
(Starting Material)

N-(2-Chloroethyl)
Intermediate

Reductive Amination
(Chloroacetaldehyde) (S)-Morpholine-2-

carboxylic acid ester

Base-Induced
Cyclization (K2CO3) Ammonolysis

(NH3/MeOH)
NH3 (gas) (S)-2-Morpholinecarboxamide

HCl Salt
HCl (dioxane)

Click to download full resolution via product page

Caption: Stereoselective synthesis pathway from L-Serine to (S)-2-Morpholinecarboxamide

HCl.

Detailed Experimental Protocol
This protocol describes the synthesis of (S)-2-Morpholinecarboxamide Hydrochloride,

prioritizing the preservation of the chiral center derived from L-Serine.

Phase 1: Ring Construction (The Critical Step)
Objective: Synthesize (S)-4-benzyl-2-(methoxycarbonyl)morpholine (Protected Intermediate).

Reactants: L-Serine methyl ester hydrochloride (1.0 eq), N-Benzyl-2-chloroethylamine (1.1

eq),

(2.5 eq).
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Solvent: Acetonitrile (MeCN) or DMF.

Procedure:

Suspend L-Serine methyl ester and base in MeCN.

Add N-Benzyl-2-chloroethylamine dropwise at 0°C to prevent polymerization.

Reflux at 80°C for 16 hours. Note: Monitoring by TLC is crucial here to observe the

disappearance of the serine spot.

Workup: Filter inorganic salts. Concentrate filtrate. Purify via silica gel chromatography

(Hexane/EtOAc).

Phase 2: Amidation & Deprotection
Objective: Convert ester to amide and remove benzyl protection.

Ammonolysis:

Dissolve the morpholine ester in Methanol (MeOH).

Bubble anhydrous

gas through the solution at 0°C until saturation.

Seal the vessel and stir at Room Temperature (RT) for 24 hours.

Validation: IR spectroscopy should show the disappearance of the ester carbonyl (

) and appearance of the amide doublet (

).

Hydrogenolysis (Debenzylation):

Catalyst: 10% Pd/C (wet).

Atmosphere:
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gas (1 atm or balloon pressure).

Solvent: MeOH.

Stir for 12 hours. Filter through Celite.

Phase 3: Salt Formation (The Product)
Objective: Isolate the stable Hydrochloride salt.

Dissolve the free base oil in minimal dry 1,4-dioxane or Ethanol.

Add 4M HCl in dioxane dropwise at 0°C.

A white precipitate will form immediately.

Filtration: Collect the solid under inert atmosphere (hygroscopic).

Drying: Vacuum dry at 40°C over

.

Quality Control & Characterization
To ensure the material is suitable for high-stakes drug discovery (e.g., PI3K inhibition assays),

the following specifications must be met.

Test Method Acceptance Criteria

Identity
-NMR (

)

Diagnostic dd at

4.2-4.4 ppm (H-2 proton).

Chiral Purity Chiral HPLC
> 98% ee (Enantiomeric

Excess).

Salt Stoichiometry Argentometric Titration 0.95 - 1.05 eq (Mono-HCl).

Water Content Karl Fischer
< 1.0% (Material is

hygroscopic).
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Diagnostic NMR Signals[2]
H-2 Proton: The proton at the chiral center (C2) usually appears as a doublet of doublets

(dd) around 4.2 ppm, shifted downfield due to the electron-withdrawing amide and oxygen.

Amide Protons: In DMSO-

, distinct broad singlets at ~7.5 ppm (often exchangeable with

).

Therapeutic Application Logic: PI3K Inhibitors
The discovery of 2-morpholinecarboxamide was pivotal for the development of Isoform-

Selective PI3K Inhibitors.

Mechanism of Binding
In PI3K

inhibitors (e.g., analogs of AZD8186), the morpholine oxygen acts as a hydrogen bond
acceptor for the hinge region (Val851 in PI3K

numbering). The 2-carboxamide group projects into the solvent-exposed region, improving
solubility without incurring a steric penalty.
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Caption: Pharmacophore interaction map of 2-morpholinecarboxamide in kinase binding

pockets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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